4-N-HEXYLBENZALDEHYDE
Cat. No. B1618783
M. Wt: 190.28 g/mol
InChI Key: KRNAJRBXIMJEFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08686046B2
Procedure details
General procedure G was used to couple 8.1 mmols of 1-hexene to 5.4 mmols of 4-bromobenzaldehyde. 5.1 mmols of the title product was recovered after purification by flash chromatography. Spectral data was consistent with previously described compounds.
Name
Identifiers
|
REACTION_CXSMILES
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[CH2:1]=[CH:2][CH2:3][CH2:4][CH2:5][CH3:6].Br[C:8]1[CH:15]=[CH:14][C:11]([CH:12]=[O:13])=[CH:10][CH:9]=1>>[CH2:1]([C:8]1[CH:15]=[CH:14][C:11]([CH:12]=[O:13])=[CH:10][CH:9]=1)[CH2:2][CH2:3][CH2:4][CH2:5][CH3:6]
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Inputs
Step One
|
Name
|
|
|
Quantity
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8.1 mmol
|
|
Type
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reactant
|
|
Smiles
|
C=CCCCC
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Step Two
|
Name
|
|
|
Quantity
|
5.4 mmol
|
|
Type
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reactant
|
|
Smiles
|
BrC1=CC=C(C=O)C=C1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCCCC)C1=CC=C(C=O)C=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 5.1 mmol | |
| YIELD: CALCULATEDPERCENTYIELD | 94.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
